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Compound of Interest

Compound Name: PQ 69

Cat. No.: B610179

Welcome to the technical support center for Polyquaternium-69. This resource is designed for
researchers, scientists, and drug development professionals to provide troubleshooting
guidance and frequently asked questions (FAQSs) for creating stable and effective low Volatile
Organic Compound (VOC) formulations.

Frequently Asked Questions (FAQSs)

Q1: What is Polyquaternium-69 and why is it suitable for low VOC formulations?

Al: Polyquaternium-69 is a polymeric quaternary ammonium salt that functions as a film-former
and hair fixative in styling products.[1][2][3][4][5] It is specifically designed for use in low VOC
formulations, offering strong hold, high humidity curl retention, frizz control, and enhanced
shine without relying on high levels of volatile organic compounds.[1][6][7] Its hydrophobic yet
water-soluble nature allows for the creation of effective styling products with reduced alcohol
content.[1][2]

Q2: What is the typical use level for Polyquaternium-69 in a formulation?

A2: The recommended use level for Polyquaternium-69 is typically between 0.25% and 5.0%
solids, depending on the desired performance characteristics of the final product.[7]

Q3: Is Polyquaternium-69 compatible with carbomers and other anionic thickeners?

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b610179?utm_src=pdf-interest
https://www.ewg.org/skindeep/browse/ingredients/861904-POLYQUATERNIUM_69/
https://www.researchgate.net/publication/306421319_Polymer-plasticizer_compatibility_during_coating_formulation_A_multi-scale_investigation
https://www.specialchem.com/cosmetics/inci-ingredients/polyquaternium-69
https://www.researchgate.net/publication/383620020_Influence_of_pH_on_the_Stability_of_Pharmaceutical_Compounds_in_Japan
https://www.researchgate.net/publication/235993279_Evaluation_of_Relaxers_Products_in_Curly_and_Crisp_Hair_Fibers_by_Scanning_Electron_Microscopy
https://www.ewg.org/skindeep/browse/ingredients/861904-POLYQUATERNIUM_69/
https://cosmeticsciencetechnology.com/companies/articles/1281.pdf
https://library.scconline.org/v043n05/6
https://www.ewg.org/skindeep/browse/ingredients/861904-POLYQUATERNIUM_69/
https://www.researchgate.net/publication/306421319_Polymer-plasticizer_compatibility_during_coating_formulation_A_multi-scale_investigation
https://library.scconline.org/v043n05/6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A3: Yes, Polyquaternium-69 has a weakly cationic nature, which makes it compatible with a
broad range of cosmetic ingredients, including anionic gellants like carbomers.[1][2] This allows
for the development of clear, stable gels with good viscosity and hold.

Q4: What is the optimal pH range for formulations containing Polyquaternium-69?

A4: Formulations containing Polyquaternium-69 should generally be maintained within a pH
range of 5.0 to 8.0 to ensure optimal stability and performance. Significant deviations from this
range can impact the polymer's structure and its interaction with other ingredients.

Troubleshooting Guide

Issue 1: My low VOC hair gel with Polyquaternium-69 and carbomer is hazy or has low
viscosity.

e Possible Cause 1: Improper neutralization of the carbomer.

o Solution: Ensure the carbomer is fully neutralized to its optimal pH range (typically 6.5-7.5)
before the addition of Polyquaternium-69. Incomplete neutralization can lead to poor
gelling and clarity.

» Possible Cause 2: Incompatibility with the chosen neutralizing agent.

o Solution: The choice of neutralizer can impact clarity. Aminomethyl propanol (AMP) or
triethanolamine (TEA) are commonly used. Experiment with different neutralizers to find
the most compatible option for your specific formulation.

e Possible Cause 3: High salt concentration.

o Solution: Polyguaternium-69's viscosity can be sensitive to high electrolyte levels. Review
your formulation for sources of ions and consider reducing their concentration if possible.

Issue 2: The final formulation is tacky or sticky upon drying.
o Possible Cause 1: High concentration of Polyquaternium-69.

o Solution: While higher concentrations increase hold, they can also lead to tackiness. Try
reducing the concentration of Polyquaternium-69 in small increments to find the optimal
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balance of hold and feel.

» Possible Cause 2: Lack of a suitable plasticizer or humectant.

o Solution: The addition of a compatible plasticizer (e.g., propylene glycol, glycerin) can
improve film flexibility and reduce tackiness. Start with low levels (0.5-2.0%) and evaluate
the impact on film properties.

Issue 3: The formulation shows signs of instability (e.g., phase separation, precipitation) over
time.

o Possible Cause 1: pH drift.

o Solution: Monitor the pH of your formulation over time. If it is drifting, a buffering system
may be necessary to maintain stability.

» Possible Cause 2: Incompatibility with other ingredients.

o Solution: While Polyquaternium-69 has broad compatibility, interactions with other raw
materials can still occur. Conduct compatibility studies by creating simple mixtures of
Polyquaternium-69 with individual ingredients to identify any potential issues.

Data Presentation

Table 1: Performance of Polyquaternium-69 in a Low VOC Hair Gel Formulation
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Formulation A (2%

Formulation B (3%

Formulation C (4%

Property

PQ-69) PQ-69) PQ-69)
Viscosity (cP) 8,500 12,000 15,500
High Humidity Curl
Retention (4 hours @ 85% 92% 98%
90% RH)
Tackiness (Sensory

15 25 4.0

Panel, 1-5 scale)

Shine (Instrumental

Measurement)

+15% vs. control

+20% vs. control

+22% vs. control

Note: This data is illustrative and intended for comparison purposes. Actual results may vary

depending on the full formulation.

Experimental Protocols

1. Protocol for Evaluating High Humidity Curl Retention

o Objective: To assess the ability of a hair styling formulation containing Polyquaternium-69 to

maintain a curl under high humidity conditions.

e Materials:

o Hair tresses (standardized length and weight)

o Test formulation

o Curl mandrels

o Humidity chamber (set to 90% Relative Humidity and 25°C)

o Camera and image analysis software

o Methodology:
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o Wash and dry the hair tresses.

o Apply a standardized amount of the test formulation evenly to each tress.

o Wind each tress around a curl mandrel.

o Allow the tresses to dry completely overnight in a controlled environment.

o Carefully remove the mandrels, leaving the curled tresses.

o Measure the initial length of each curl (Lo).

o Suspend the curls in the humidity chamber.

o Measure the length of the curls at specified time intervals (e.g., 1, 2, 4, 8 hours) (Lt).

o Calculate the percentage of curl retention using the formula: % Curl Retention = [(L - Lt) /
(L - Lo)] x 100, where L is the full length of the hair tress.

2. Protocol for Assessing Film Tackiness

¢ Objective: To quantify the tackiness of a dried film of a formulation containing
Polyquaternium-69.

e Materials:
o Test formulation
o Glass slides or appropriate substrate
o Film applicator (to ensure uniform thickness)
o Texture analyzer with a cylindrical probe
o Methodology:
o Apply a uniform film of the test formulation onto the substrate using the film applicator.

o Allow the film to dry completely under controlled conditions.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Secure the substrate to the base of the texture analyzer.
o Bring the probe into contact with the film at a defined speed and force.

o Measure the peak force required to separate the probe from the film. This force is an
indicator of the film's tackiness.

o Repeat the measurement at multiple points on the film to ensure consistency.
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Caption: Troubleshooting workflow for common issues in low VOC Polyquaternium-69
formulations.
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Caption: Experimental workflow for high humidity curl retention testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polyquaternium-69]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b610179?utm_src=pdf-custom-synthesis
https://www.ewg.org/skindeep/browse/ingredients/861904-POLYQUATERNIUM_69/
https://www.researchgate.net/publication/306421319_Polymer-plasticizer_compatibility_during_coating_formulation_A_multi-scale_investigation
https://www.specialchem.com/cosmetics/inci-ingredients/polyquaternium-69
https://www.researchgate.net/publication/383620020_Influence_of_pH_on_the_Stability_of_Pharmaceutical_Compounds_in_Japan
https://www.researchgate.net/publication/235993279_Evaluation_of_Relaxers_Products_in_Curly_and_Crisp_Hair_Fibers_by_Scanning_Electron_Microscopy
https://cosmeticsciencetechnology.com/companies/articles/1281.pdf
https://library.scconline.org/v043n05/6
https://www.benchchem.com/product/b610179#strategies-for-low-voc-formulations-with-polyquaternium-69
https://www.benchchem.com/product/b610179#strategies-for-low-voc-formulations-with-polyquaternium-69
https://www.benchchem.com/product/b610179#strategies-for-low-voc-formulations-with-polyquaternium-69
https://www.benchchem.com/product/b610179#strategies-for-low-voc-formulations-with-polyquaternium-69
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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